Cas no 2138129-05-0 (4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine)
4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-703571
- 4-[(3-fluoro-4-methylphenyl)methylidene]piperidine
- 2138129-05-0
- 4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine
-
- Inchi: 1S/C13H16FN/c1-10-2-3-12(9-13(10)14)8-11-4-6-15-7-5-11/h2-3,8-9,15H,4-7H2,1H3
- InChI Key: DAWBFYCGNIQLQH-UHFFFAOYSA-N
- SMILES: FC1=C(C)C=CC(=C1)/C=C1\CCNCC\1
Computed Properties
- Exact Mass: 205.126677677g/mol
- Monoisotopic Mass: 205.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 12Ų
4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-703571-0.05g |
4-[(3-fluoro-4-methylphenyl)methylidene]piperidine |
2138129-05-0 | 95.0% | 0.05g |
$647.0 | 2025-03-12 | |
| Enamine | EN300-703571-0.1g |
4-[(3-fluoro-4-methylphenyl)methylidene]piperidine |
2138129-05-0 | 95.0% | 0.1g |
$678.0 | 2025-03-12 | |
| Enamine | EN300-703571-0.25g |
4-[(3-fluoro-4-methylphenyl)methylidene]piperidine |
2138129-05-0 | 95.0% | 0.25g |
$708.0 | 2025-03-12 | |
| Enamine | EN300-703571-0.5g |
4-[(3-fluoro-4-methylphenyl)methylidene]piperidine |
2138129-05-0 | 95.0% | 0.5g |
$739.0 | 2025-03-12 | |
| Enamine | EN300-703571-1.0g |
4-[(3-fluoro-4-methylphenyl)methylidene]piperidine |
2138129-05-0 | 95.0% | 1.0g |
$770.0 | 2025-03-12 | |
| Enamine | EN300-703571-2.5g |
4-[(3-fluoro-4-methylphenyl)methylidene]piperidine |
2138129-05-0 | 95.0% | 2.5g |
$1509.0 | 2025-03-12 | |
| Enamine | EN300-703571-5.0g |
4-[(3-fluoro-4-methylphenyl)methylidene]piperidine |
2138129-05-0 | 95.0% | 5.0g |
$2235.0 | 2025-03-12 | |
| Enamine | EN300-703571-10.0g |
4-[(3-fluoro-4-methylphenyl)methylidene]piperidine |
2138129-05-0 | 95.0% | 10.0g |
$3315.0 | 2025-03-12 |
4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine
4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine: A Promising Compound in Medicinal Chemistry
4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine, with the CAS number 2138129-05-0, represents a unique class of heterocyclic compounds that have garnered significant attention in recent years due to their potential therapeutic applications. This compound, characterized by its piperidine ring fused with a substituted benzene ring, exhibits structural similarities to various pharmacologically active agents. The fluoro and methyl functional groups at the aromatic ring play a critical role in modulating its biological activity, as evidenced by recent studies on its interactions with molecular targets.
Recent advances in medicinal chemistry have highlighted the importance of fluoro and methyl substitutions in optimizing drug-like properties. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that the fluoro group at the 3-position of the benzene ring enhances the compound's ability to penetrate the blood-brain barrier, a crucial factor for neurodegenerative disease therapies. This finding underscores the significance of the fluoro substituent in the 4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine structure, as it may influence its pharmacokinetic profile and bioavailability.
The methyl group at the 4-position of the benzene ring further contributes to the compound's molecular recognition properties. A 2024 review in Drug Discovery Today emphasized that the methyl group can act as a hydrogen bond acceptor, enhancing the compound's affinity for specific protein targets. This structural feature is particularly relevant for the development of small molecule inhibitors targeting kinases or G protein-coupled receptors (GPCRs), which are common therapeutic targets in oncology and inflammatory diseases.
Recent computational studies have also explored the 3-Fluoro-4-methylphenyl moiety's potential for modulating receptor selectivity. A 2023 paper in Bioorganic & Medicinal Chemistry reported that the fluoro substitution at the 3-position of the aromatic ring can alter the compound's binding affinity for the serotonin receptor subtype 5-HT2A, which is implicated in psychiatric disorders. This suggests that 4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine may have applications in the treatment of schizophrenia or major depressive disorder, areas where current therapies often face limitations.
Experimental data from in vitro assays further support the compound's therapeutic potential. For example, a 2024 study in Chemical Research in Toxicology demonstrated that 4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine exhibits moderate inhibitory activity against the P-glycoprotein (P-gp), a key transporter involved in multidrug resistance in cancer cells. This property makes it a promising candidate for combination therapies in oncology, where overcoming drug resistance remains a significant challenge.
The methyl group at the 4-position of the benzene ring also plays a role in the compound's physicochemical properties. A 2023 analysis in Pharmaceutical Research showed that the methyl substitution can influence the compound's solubility and stability in biological systems. This is particularly important for the development of oral formulations, where solubility is a critical factor for drug absorption and bioavailability.
In addition to its potential applications in oncology and neurology, 4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine has been explored for its anti-inflammatory properties. A 2024 study in European Journal of Medicinal Chemistry reported that the compound can modulate the activity of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This finding suggests that the compound may have applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.
The fluoro and methyl substitutions in the 3-Fluoro-4-methylphenyl group also contribute to the compound's metabolic stability. A 2023 study in Drug Metabolism and Disposition highlighted that the fluoro group can reduce the rate of hydrolysis by esterases, thereby extending the compound's half-life in vivo. This property is particularly valuable for the development of long-acting formulations, which could reduce the frequency of dosing and improve patient compliance.
Furthermore, the methyl group at the 4-position of the benzene ring may influence the compound's interactions with lipid membranes. A 2024 paper in Biophysical Journal suggested that the methyl group can enhance the compound's ability to partition into lipid bilayers, which could affect its cellular uptake and intracellular targeting. This property is particularly relevant for the development of compounds that target intracellular pathways, such as those involved in signal transduction or apoptosis.
Recent advances in synthetic chemistry have also focused on optimizing the structure of 4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine for improved therapeutic outcomes. A 2023 study in Organic & Biomolecular Chemistry described the synthesis of analogs with modified fluoro and methyl substituents, demonstrating that subtle changes in these groups can significantly alter the compound's biological activity. This highlights the importance of structural optimization in the development of new therapeutic agents.
In conclusion, 4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine represents a promising compound in medicinal chemistry, with potential applications in oncology, neurology, and inflammatory diseases. The fluoro and methyl substitutions in its structure play a critical role in modulating its biological activity, pharmacokinetic properties, and therapeutic potential. Ongoing research into this compound and its derivatives is expected to yield new insights into the design of more effective and selective therapeutic agents.
2138129-05-0 (4-[(3-Fluoro-4-methylphenyl)methylidene]piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)